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Compound of Interest

Compound Name: Torkinib

Cat. No.: B612163

For researchers and scientists in the fast-paced world of drug development, meticulous
adherence to safety protocols is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of Torkinib (also known as PP242), a
selective mTOR inhibitor used in cancer research. By following these procedures, laboratories
can ensure a safe environment and responsible chemical handling, building a foundation of
trust and operational excellence.

Torkinib Chemical and Physical Properties

A clear understanding of a compound's properties is the first step toward safe handling and
disposal. The following table summarizes key quantitative data for Torkinib.
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Property Value

Molecular Formula C16H16N6O[1][2]

Molecular Weight 308.34 g/mol [1][2]

CAS Number 1092351-67-1[1][2]

ICso (MTOR) 8 nM[3][4][5]

ICso (NMTORC1) 30 nM([3][4][5]

ICso (NTORC?2) 58 nM[3][4][5]

Solubility In DMSO: 50 mg/mL (162.16 mM)[5], Insoluble

in water[6]

Torkinib Disposal Protocol: A Procedural Workflow

While specific institutional and local regulations must always be followed, the following step-by-
step protocol outlines the best practices for the disposal of Torkinib, treating it as a cytotoxic
agent due to its anti-cancer properties.[1][7]

1. Personal Protective Equipment (PPE):

» Always wear appropriate PPE, including a lab coat, safety goggles, and nitrile gloves, when
handling Torkinib.

2. Waste Segregation:

e Solid Waste: All solid waste contaminated with Torkinib, including unused compound,
contaminated lab supplies (e.g., pipette tips, tubes, gloves), should be placed in a
designated, leak-proof, and clearly labeled cytotoxic waste container. These containers are
typically color-coded, often with a purple lid, to distinguish them from other waste streams.[8]

 Liquid Waste: Torkinib solutions, especially those containing organic solvents like DMSO,
should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.
Do not mix with aqueous waste streams.
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e Sharps: Any sharps, such as needles or blades, contaminated with Torkinib must be
disposed of in a puncture-resistant sharps container specifically designated for cytotoxic
waste.[8]

3. Decontamination:

» Work surfaces and equipment should be decontaminated after handling Torkinib. Use a
suitable decontamination solution as recommended by your institution's safety office.

4. Storage of Waste:

o Store cytotoxic waste containers in a secure, designated area away from general lab traffic
until they are collected for disposal.

5. Final Disposal:

o Torkinib waste is considered hazardous and must not be disposed of in general laboratory
trash or down the drain.[9]

» Disposal should be carried out through a licensed hazardous waste disposal service. The
primary method for the destruction of cytotoxic waste is high-temperature incineration.[8]

Important Note: Always consult the manufacturer's Safety Data Sheet (SDS) for Torkinib and
your institution's specific environmental health and safety guidelines for the most accurate and
compliant disposal procedures.

Torkinib Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Torkinib.
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Caption: Logical workflow for the safe disposal of Torkinib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Research: A Step-by-Step Guide to
Torkinib Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612163#torkinib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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